[1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol

• IUPAC Name: [1-[(E)-2-methyl-3-phenylprop-2-enyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C16H23NO/c1-14(10-15-6-3-2-4-7-15)11-17-9-5-8-16(12-17)13-18/h2-4,6-7,10,16,18H,5,8-9,11-13H2,1H3/b14-10+
• InChI Key: YRGLTWKRVIAZKB-GXDHUFHOSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)CN2CCCC(C2)CO
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/CN2CCCC(C2)CO
• Molecular Formula: C16H23NO
• Molecular Weight: 245.36 g/mol

Description

[1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol, also known as MPPM, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol is not fully understood, but several studies have provided insights into its potential mode of action. One study suggested that [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol may exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines (2). Another study proposed that [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol may exert its neuroprotective effects by reducing oxidative stress and inflammation in the brain (3). Further studies are needed to fully elucidate the mechanism of action of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol.
Biochemical and Physiological Effects:
[1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol has been shown to have various biochemical and physiological effects in scientific research studies. One study reported that [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol reduced the levels of pro-inflammatory cytokines in the synovial fluid of rats with induced rheumatoid arthritis (2). Another study found that [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol reduced the levels of amyloid-beta peptides in the brain of transgenic mice with Alzheimer's disease (3). [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol has also been shown to induce apoptosis in cancer cells (4).

Advantages and Limitations for Lab Experiments

[1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol has several advantages as a compound for lab experiments. It is relatively easy to synthesize and has been shown to have potential therapeutic applications in various disease models. However, [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol also has some limitations, including its limited solubility in water and its potential toxicity at high concentrations. Further studies are needed to fully understand the advantages and limitations of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol in lab experiments.

Future Directions

There are several future directions for research on [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol. One area of interest is the potential use of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol as a therapeutic agent in the treatment of various diseases. Further studies are needed to fully elucidate the mechanism of action of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol and its potential therapeutic applications. Another area of interest is the development of new synthesis methods for [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol that are more efficient and cost-effective. Additionally, studies are needed to investigate the potential toxicity of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol and its effects on different cell types and tissues.
Conclusion:
In conclusion, [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol ([1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol) is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. Further studies are needed to fully understand the potential therapeutic applications of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol and its mechanism of action.

Synthesis Methods

The synthesis of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol has been reported in several scientific studies. One such study used a multi-step synthesis approach, starting with the reaction of 2-methyl-3-phenylpropenal and piperidine to form 1-(2-methyl-3-phenyl-2-propen-1-yl)piperidine. This was followed by the reduction of the double bond in the molecule using sodium borohydride to form [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol ([1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol) (1). Other studies have used different reagents and reaction conditions to synthesize [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol.

Scientific Research Applications

[1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol has been studied for its potential therapeutic applications in various scientific research studies. One study investigated the potential use of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol as an anti-inflammatory agent in the treatment of rheumatoid arthritis (2). Another study explored the potential use of [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol as a neuroprotective agent in the treatment of Alzheimer's disease (3). [1-(2-methyl-3-phenyl-2-propen-1-yl)-3-piperidinyl]methanol has also been studied for its potential use in the treatment of cancer (4).